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Compound of Interest

Compound Name:
4-Amino-3-

(trifluoromethyl)benzonitrile

Cat. No.: B032727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety data, handling protocols, and application notes for 4-
Amino-3-(trifluoromethyl)benzonitrile (CAS No. 327-74-2). The information is intended to

ensure the safe and effective use of this compound in a laboratory setting.

Section 1: Safety Data Sheet (SDS) Summary
The following tables summarize the key safety and property data for 4-Amino-3-
(trifluoromethyl)benzonitrile.
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Property Value Reference

CAS Number 327-74-2 [1]

Molecular Formula C₈H₅F₃N₂ [1]

Molecular Weight 186.14 g/mol [1]

Appearance
Light yellow to yellow to

orange powder/crystal
[1]

Melting Point 61 - 68 °C [1]

Boiling Point 100 °C at 0.1 mmHg [1]

Purity ≥ 98% (GC) [1]

GHS Hazard Information
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

This table represents a consolidation of GHS information. Always refer to the specific supplier's

SDS for the most accurate and up-to-date classifications.
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Parameter Recommendation

Occupational Exposure Limits
No specific limits established. Handle with high

caution.

Engineering Controls
Use only in a well-ventilated area, preferably in

a chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear a lab coat, and chemical-resistant gloves

(e.g., nitrile).

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved respirator with an appropriate

cartridge.

Section 2: Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 4-Amino-3-
(trifluoromethyl)benzonitrile.

General Handling Protocol
Preparation: Before handling, ensure that a current Safety Data Sheet is accessible. All

necessary personal protective equipment (PPE) must be worn. The work area, typically a

chemical fume hood, should be clean and uncluttered.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

minimize inhalation exposure. Use appropriate tools (e.g., spatulas) to handle the solid

material. Avoid generating dust.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b032727?utm_src=pdf-body
https://www.benchchem.com/product/b032727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Waste Disposal: Dispose of all waste materials, including contaminated PPE and empty

containers, in accordance with local, state, and federal regulations for hazardous waste.

Storage Protocol
Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Recommended storage temperature is between 2 - 8 °C.[1]

Spill Cleanup Protocol
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent the spill from spreading using inert absorbent materials.

Cleanup: Wearing appropriate PPE, carefully sweep or vacuum the spilled solid into a

labeled, sealed container for hazardous waste disposal. Avoid creating dust.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Section 3: Application Notes
4-Amino-3-(trifluoromethyl)benzonitrile is a versatile building block in organic synthesis,

primarily utilized in the pharmaceutical and agrochemical industries.[1] Its trifluoromethyl group

can enhance the biological activity and lipophilicity of target molecules.[1]

Role in Pharmaceutical Synthesis
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This compound is a key intermediate in the synthesis of various active pharmaceutical

ingredients (APIs). A notable application is in the preparation of non-steroidal anti-androgen

drugs, such as Bicalutamide, which is used in the treatment of prostate cancer.

While a specific, detailed experimental protocol for the synthesis of a final drug product is

proprietary and beyond the scope of this document, a general reaction step involving a similar

compound is outlined below for illustrative purposes.

General Experimental Protocol: Amide Coupling (Illustrative)

This is a generalized protocol and must be adapted and optimized for specific substrates and

scales.

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 4-Amino-3-(trifluoromethyl)benzonitrile (1 equivalent) in a suitable

anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

Addition of Reagents: To the stirred solution, add a base (e.g., triethylamine or pyridine, 1.2

equivalents). Cool the mixture in an ice bath.

Acylation: Slowly add the desired acyl chloride or acid anhydride (1.1 equivalents) dropwise

to the cooled solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the required

time (typically 2-24 hours). Monitor the progress of the reaction by a suitable

chromatographic technique (e.g., TLC or LC-MS).

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution

of sodium bicarbonate. Separate the organic layer.

Extraction: Extract the aqueous layer with the organic solvent used for the reaction.

Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under

reduced pressure.
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Purification: Purify the crude product by a suitable method, such as column chromatography

or recrystallization, to yield the desired amide.

Section 4: Visualized Workflows and Relationships
Safe Handling Workflow
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Safe Handling Workflow for 4-Amino-3-(trifluoromethyl)benzonitrile
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Caption: A workflow for the safe handling of 4-Amino-3-(trifluoromethyl)benzonitrile.
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Logical Relationship of Safety Information

Logical Relationships in Safety Data

Hazards

Control MeasuresEmergency Response

4-Amino-3-(trifluoromethyl)benzonitrileToxic if Swallowed Toxic in Contact with Skin Toxic if Inhaled

Spill Cleanup Personal Protective EquipmentFirst Aid Engineering Controls
(Fume Hood) Proper Storage

Click to download full resolution via product page

Caption: Interrelationships between hazards, controls, and responses for the compound.

Disclaimer: This document is intended for informational purposes only and does not replace a

formal Safety Data Sheet (SDS). Always consult the SDS provided by the manufacturer before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 4-Amino-3-
(trifluoromethyl)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032727#4-amino-3-trifluoromethyl-benzonitrile-
safety-data-sheet-sds-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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